Cas no 144909-62-6 (Benzo(a)pyrene-3,6-quinol monoglucuronide)

• Product Name: Benzo(a)pyrene-3,6-quinol monoglucuronide
• CAS No: 144909-62-6
• MF: C₂₆H₂₀O₈
• MW: 460.432208061218
• CID: 196993
• Update Time: 2023-08-03

Benzo(a)pyrene-3,6-quinol monoglucuronide Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid,3-hydroxybenzo[a]pyren-6-yl (9CI)
• Benzo[a]pyrene,b-D-glucopyranosiduronic acidderiv.
• Benzo(a)pyrene-3,6-quinol monoglucuronide
• BP-3,6-Quinol-GL
• Benzo(a)pyrene-3,6-quinol glucuronide
• Benzo(a)pyrene, beta-D-glucopyranosiduronic acid deriv.
• beta-D-Glucopyranosiduronic acid, 3-hydroxybenzo(a)pyren-6-yl
• beta-D-Glucopyranosiduronic acid, 3(or 6)-hydroxybenzo(a)pyren-6(or 3)-yl

• Inchi： 1S/C26H20O8/c27-17-10-6-11-5-7-13-12-3-1-2-4-14(12)23(16-9-8-15(17)18(11)19(13)16)33-26-22(30)20(28)21(29)24(34-26)25(31)32/h1-10,20-22,24,26-30H,(H,31,32)/t20-,21-,22+,24-,26+/m0/s1
• InChI Key： XZAGDEZGFQNXIS-SNYRDRRFSA-N
• SMILES： O1[C@H](C(=O)O)[C@H]([C@@H]([C@H]([C@@H]1OC1=C2C=CC=CC2=C2C=CC3=CC=C(C4=CC=C1C2=C43)O)O)O)O

Computed Properties

• Exact Mass: 460.116
• Monoisotopic Mass: 460.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137

Experimental Properties

• Density: 1.672
• Boiling Point: 838.1°C at 760 mmHg
• Flash Point: 292.9°C
• Refractive Index: 1.897